Cas no 5867-70-9 (2H-1-Benzopyran-7-ol,3,4-bis(4-methoxyphenyl)-2,2-dimethyl-, 7-acetate)

2H-1-Benzopyran-7-ol,3,4-bis(4-methoxyphenyl)-2,2-dimethyl-, 7-acetate structure
5867-70-9 structure
Product Name:2H-1-Benzopyran-7-ol,3,4-bis(4-methoxyphenyl)-2,2-dimethyl-, 7-acetate
CAS No:5867-70-9
MF:C27H26O5
MW:430.492348194122
CID:377909
PubChem ID:255270
Update Time:2025-04-19

2H-1-Benzopyran-7-ol,3,4-bis(4-methoxyphenyl)-2,2-dimethyl-, 7-acetate Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-7-ol,3,4-bis(4-methoxyphenyl)-2,2-dimethyl-, 7-acetate
    • [3,4-bis(4-methoxyphenyl)-2,2-dimethyl-chromen-7-yl] acetate
    • 7-Acetoxy-2,2,8-trimethyl-6-oxabicyclo<3.2.1>octan
    • Q27148661
    • NSC80629
    • acetic acid [3,4-bis(4-methoxyphenyl)-2,2-dimethyl-1-benzopyran-7-yl] ester
    • 3,4-bis(4-methoxyphenyl)-2,2-dimethyl-2H-1-benzopyran-7-yl acetate
    • [3,4-bis(4-methoxyphenyl)-2,2-dimethyl-chromen-7-yl] ethanoate
    • 2,2-Dimethyl-3,4-bis(4-methoxyphenyl)-2H-1-benzopyran-7-ol acetate
    • 7-acetoxy-3,4-bis-(4-methoxy-phenyl)-2,2-dimethyl-2H-chromene
    • NSC-80629
    • CHEBI:79549
    • 5867-70-9
    • DTXSID10974208
    • A832188
    • Inchi: 1S/C27H26O5/c1-17(28)31-22-14-15-23-24(16-22)32-27(2,3)26(19-8-12-21(30-5)13-9-19)25(23)18-6-10-20(29-4)11-7-18/h6-16H,1-5H3
    • InChI Key: YKTJCZCEEMQPMI-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=CC=2C(C2C=CC(=CC=2)OC)=C(C2C=CC(=CC=2)OC)C1(C)C)OC(C)=O

Computed Properties

  • Exact Mass: 430.17800
  • Monoisotopic Mass: 430.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 6
  • Complexity: 682
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Density: 1.166
  • Boiling Point: 548.3°C at 760 mmHg
  • Flash Point: 235.1°C
  • Refractive Index: 1.578
  • PSA: 53.99000
  • LogP: 5.75920
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